Cas no 92953-41-8 (cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide)

• Product Name: cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide
• CAS No: 92953-41-8
• MF: C₁₈H₂₄Cl₂N₂O
• MW: 355.301962852478
• CID: 1979891
• PubChem ID: 122015
• Update Time: 2025-06-26

cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-methyl-N-[(1R,2R)-2-(pyrrolidin-1-yl)cyclohexyl]benzamide
• CIS -(+/-)-3,4-DICHLORO-N-METHYL-N-(2-[1-PYRROLIDINYL]CYCLO- HEXYL)BENZENEACETAMIDE
• U 54494
• 3,4-dichloro-N-methyl-N-[2-(pyrrolidin-1-yl)cyclohexyl]benzamide
• UNII-2BZ8ZBR9LF
• cis-3,4-Dichloro-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)benzamide
• U-54494A
• Benzamide, 3,4-dichloro-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)-, monohydrochloride, cis-
• I3NE36R0XJ
• Q27280338
• UNII-I3NE36R0XJ
• Benzamide, 3,4-dichloro-N-methyl-N-(2-(1-pyrrolidinyl)cyclohexyl)-, trans-
• SCHEMBL11610023
• 92953-41-8
• DTXSID60918854
• trans-3,4-dichloro-N-methyl-N-[2-(1-pyrrolidinyl)cyclohexyl]benzamide
• U-54494
• cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide

• Inchi： 1S/C18H24Cl2N2O/c1-21(18(23)13-8-9-14(19)15(20)12-13)16-6-2-3-7-17(16)22-10-4-5-11-22/h8-9,12,16-17H,2-7,10-11H2,1H3/t16-,17-/m1/s1
• InChI Key： JUBNVWGVNWIXMB-IAGOWNOFSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N(C)[C@@H]1CCCC[C@H]1N1CCCC1)=O)Cl

Computed Properties

• Exact Mass: 354.127
• Monoisotopic Mass: 354.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 496.5°C at 760 mmHg
• Flash Point: 254.1°C
• Refractive Index: 1.593

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide

Introduction to cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide (CAS No. 92953-41-8)

cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide (CAS No. 92953-41-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its abbreviated name, is a derivative of benzeneacetamide and features a unique structural arrangement that includes dichloro, methyl, and pyrrolidinylcyclohexyl functional groups. The cis configuration of the compound adds an additional layer of complexity and specificity to its chemical properties and biological activities.

The cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its interactions with various receptors and enzymes in the human body, particularly in the central nervous system (CNS). The compound's ability to modulate these biological targets has led to its evaluation as a potential treatment for neurological disorders such as anxiety, depression, and chronic pain.

One of the key features of cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide is its high affinity for specific receptors. Studies have shown that it binds selectively to certain G protein-coupled receptors (GPCRs), which are crucial for signal transduction in the CNS. This selective binding property makes it a promising candidate for developing targeted therapies that can minimize side effects while maximizing therapeutic efficacy.

In addition to its receptor interactions, cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide has also been investigated for its effects on ion channels and neurotransmitter systems. Research has demonstrated that it can modulate the activity of voltage-gated sodium channels and influence the release of neurotransmitters such as serotonin and dopamine. These findings suggest that the compound may have a broad spectrum of pharmacological activities that could be harnessed for various medical applications.

The cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide has undergone extensive preclinical testing to evaluate its safety and efficacy. Animal studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for chronic administration in clinical settings. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide. These studies have helped identify key structural elements that contribute to its biological activity, paving the way for the rational design of more potent and selective analogs. The use of advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has further elucidated the three-dimensional structure of the compound and its interactions with target proteins.

In the context of drug development, cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide is currently in various stages of clinical trials. Phase I trials have established its safety profile in human subjects, while Phase II trials are underway to assess its efficacy in treating specific neurological disorders. The results from these trials are highly anticipated and are expected to provide critical data on the compound's therapeutic potential.

Beyond its potential as a therapeutic agent, cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide also holds promise as a research tool in neuropharmacology. Its ability to selectively modulate specific receptors and ion channels makes it a valuable probe for investigating the underlying mechanisms of neurological disorders. Researchers are using this compound to gain deeper insights into disease pathogenesis and to identify novel targets for drug discovery.

In conclusion, cis-(+/-)-3,4-Dichloro-N-methyl-N-(2-1-pyrrolidinylcyclohexyl)benzeneacetamide (CAS No. 92953-41-8) is a multifaceted compound with significant potential in both therapeutic applications and basic research. Its unique chemical structure and biological activities make it an exciting area of study for scientists and clinicians alike. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the development of new treatments for neurological disorders.